N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C16H22N2O3/c1-21-14-7-5-13(6-8-14)9-10-17-15(19)16(20)18-11-3-2-4-12-18/h5-8H,2-4,9-12H2,1H3,(H,17,19)
• InChI Key: XKZJMAAAGRSNIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)N2CCCCC2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide is a chemical compound with a complex structure that includes a piperidine ring, a methoxyphenyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide typically involves the reaction of 4-methoxyphenethylamine with piperidin-2-one in the presence of acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve multiple steps, including protection and deprotection of functional groups, to achieve the final compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The carbonyl group in the piperidin-2-one moiety can be reduced to form a secondary alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of 4-methoxybenzaldehyde or 4-methoxybenzoic acid.

Reduction: Formation of 2-hydroxy-2-piperidin-1-ylacetamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-(4-Methoxyphenyl)ethyl)phthalimide
• 4-Methoxyphenethylamine
• 4-Methoxyphenethyl isocyanate

Uniqueness

N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-piperidin-1-ylacetamide is unique due to its specific combination of functional groups and structural features